Cas no 1374655-14-7 (tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate)

• Product Name: tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate
• CAS No: 1374655-14-7
• MF: C₁₁H₂₀FNO₂
• MW: 217.280406951904
• CID: 2083413
• PubChem ID: 86346254
• Update Time: 2025-05-21

tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-fluoro-4-methylpiperidine
• tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate
• 1374655-14-7
• tert-Butyl4-fluoro-4-methylpiperidine-1-carboxylate
• DB-250328
• SCHEMBL25723152
• G92098

• Inchi： 1S/C11H20FNO2/c1-10(2,3)15-9(14)13-7-5-11(4,12)6-8-13/h5-8H2,1-4H3
• InChI Key： DIWUMINDALALEH-UHFFFAOYSA-N
• SMILES： FC1(C)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 217.14780704g/mol
• Monoisotopic Mass: 217.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate (CAS: 1374655-14-7)

In recent years, the compound tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate (CAS: 1374655-14-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a fluorinated piperidine derivative, serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Its unique structural features, such as the tert-butyl carbamate protecting group and the fluorine substituent, make it a versatile building block for medicinal chemistry applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

The synthesis of tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate has been optimized in recent studies to improve yield and purity. A 2023 publication in the *Journal of Organic Chemistry* detailed a novel catalytic method for its preparation, utilizing palladium-catalyzed fluorination of the corresponding piperidine precursor. This method offers a more efficient and environmentally friendly alternative to traditional fluorination techniques, with yields exceeding 85%. The study also highlighted the compound's stability under various reaction conditions, making it suitable for further functionalization in multi-step synthetic routes.

In pharmaceutical research, tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate has been employed as a critical intermediate in the development of central nervous system (CNS) targeting agents. A recent study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated its use in the synthesis of novel sigma-1 receptor ligands. These ligands exhibited promising neuroprotective effects in preclinical models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The fluorine atom in the compound was found to enhance blood-brain barrier penetration, a crucial factor for CNS drug development.

Beyond its pharmaceutical applications, this compound has also shown potential in agrochemical research. A 2024 study in *Pest Management Science* reported its incorporation into novel insecticide candidates targeting the GABA receptor in pests. The fluorinated piperidine moiety contributed to increased binding affinity and selectivity, resulting in compounds with improved efficacy and reduced environmental toxicity compared to existing products.

Recent computational studies have provided deeper insights into the molecular interactions of tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate derivatives. Molecular docking simulations published in *Journal of Chemical Information and Modeling* revealed that the fluorine atom plays a critical role in forming halogen bonds with target proteins, particularly in enzyme active sites. These findings have guided the rational design of more potent inhibitors for various disease targets, including kinases and proteases.

In conclusion, tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate (CAS: 1374655-14-7) continues to be a valuable scaffold in chemical biology and drug discovery. Recent advancements in its synthesis and applications demonstrate its versatility as a building block for bioactive molecules. Ongoing research is expected to further expand its utility in developing novel therapeutic agents and agrochemicals, particularly in areas requiring fluorinated compounds with enhanced pharmacokinetic properties.